Cas no 2228305-53-9 (tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate)

Tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate is a specialized carbamate derivative featuring a brominated phenyl ring and a ketone-functionalized propyl side chain. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where its reactive bromo and carbonyl groups enable further functionalization. The tert-butyl carbamate moiety enhances stability, facilitating handling and storage. Its structural features make it valuable for constructing complex molecules, including heterocycles and bioactive compounds. The product is typically characterized by high purity and consistent performance, ensuring reliability in synthetic applications. Proper handling under inert conditions is recommended to preserve its integrity.
tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate structure
2228305-53-9 structure
Product name:tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate
CAS No:2228305-53-9
MF:C14H18BrNO3
MW:328.201623439789
CID:6221017
PubChem ID:165684064

tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate
    • tert-butyl N-[5-bromo-2-(2-oxopropyl)phenyl]carbamate
    • EN300-1888005
    • 2228305-53-9
    • Inchi: 1S/C14H18BrNO3/c1-9(17)7-10-5-6-11(15)8-12(10)16-13(18)19-14(2,3)4/h5-6,8H,7H2,1-4H3,(H,16,18)
    • InChI Key: SDRPBHMBEJALMK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(CC(C)=O)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 327.04701g/mol
  • Monoisotopic Mass: 327.04701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.4Ų

tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1888005-2.5g
tert-butyl N-[5-bromo-2-(2-oxopropyl)phenyl]carbamate
2228305-53-9
2.5g
$1791.0 2023-09-18
Enamine
EN300-1888005-10.0g
tert-butyl N-[5-bromo-2-(2-oxopropyl)phenyl]carbamate
2228305-53-9
10g
$3929.0 2023-06-01
Enamine
EN300-1888005-5.0g
tert-butyl N-[5-bromo-2-(2-oxopropyl)phenyl]carbamate
2228305-53-9
5g
$2650.0 2023-06-01
Enamine
EN300-1888005-1.0g
tert-butyl N-[5-bromo-2-(2-oxopropyl)phenyl]carbamate
2228305-53-9
1g
$914.0 2023-06-01
Enamine
EN300-1888005-5g
tert-butyl N-[5-bromo-2-(2-oxopropyl)phenyl]carbamate
2228305-53-9
5g
$2650.0 2023-09-18
Enamine
EN300-1888005-10g
tert-butyl N-[5-bromo-2-(2-oxopropyl)phenyl]carbamate
2228305-53-9
10g
$3929.0 2023-09-18
Enamine
EN300-1888005-0.25g
tert-butyl N-[5-bromo-2-(2-oxopropyl)phenyl]carbamate
2228305-53-9
0.25g
$840.0 2023-09-18
Enamine
EN300-1888005-0.1g
tert-butyl N-[5-bromo-2-(2-oxopropyl)phenyl]carbamate
2228305-53-9
0.1g
$804.0 2023-09-18
Enamine
EN300-1888005-0.05g
tert-butyl N-[5-bromo-2-(2-oxopropyl)phenyl]carbamate
2228305-53-9
0.05g
$768.0 2023-09-18
Enamine
EN300-1888005-0.5g
tert-butyl N-[5-bromo-2-(2-oxopropyl)phenyl]carbamate
2228305-53-9
0.5g
$877.0 2023-09-18

Additional information on tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate (CAS No. 2228305-53-9)

The compound tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate (CAS No. 2228305-53-9) is a specialized organic molecule with significant relevance in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl group, a bromo substituent, and a carbamate moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often seek this compound for its potential applications in drug discovery and material science.

One of the key features of tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate is its role as a building block in the synthesis of more complex molecules. The presence of the bromo group allows for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in medicinal chemistry. Additionally, the carbamate group provides stability and versatility, making it a preferred choice for protecting amine functionalities during multi-step syntheses.

In recent years, the demand for tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate has grown due to its potential applications in targeted drug delivery systems. With the rise of personalized medicine and precision therapeutics, researchers are exploring how this compound can be used to develop novel prodrugs or drug conjugates. Its compatibility with various reaction conditions and its ability to act as a scaffold for further modifications make it a topic of interest in academic and industrial labs alike.

Another area where tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate has garnered attention is in the field of agrochemicals. The compound's structural attributes, such as the oxopropyl group, may contribute to the development of new crop protection agents. As sustainability and eco-friendly solutions become priorities in agriculture, researchers are investigating how such intermediates can be leveraged to create safer and more effective agrochemicals.

The synthesis and characterization of tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate often involve advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-stakes applications like drug development. Quality control is a major concern for buyers, and suppliers must adhere to stringent standards to meet industry requirements.

For those searching for CAS No. 2228305-53-9 or its related products, it is essential to consider the supplier's reputation and the compound's specifications. Common queries include "synthesis of tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate," "applications in drug discovery," and "where to buy high-purity samples." Addressing these questions with accurate and detailed information can help users make informed decisions.

In conclusion, tert-butyl N-5-bromo-2-(2-oxopropyl)phenylcarbamate (CAS No. 2228305-53-9) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a sought-after intermediate for researchers and industry professionals. As the demand for innovative chemical solutions grows, this compound is likely to remain a focal point in scientific exploration and development.

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